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Introduction
Avitriptan (BMS-180048) is a potent 5-HT1B/1D receptor agonist developed for the acute

treatment of migraine.[1][2] Its therapeutic efficacy is believed to stem from its ability to induce

vasoconstriction of cranial blood vessels.[3] However, understanding the potential for

vasoconstriction in other vascular beds, such as the coronary arteries, is crucial for assessing

its cardiovascular safety profile.[1][4] This document provides detailed application notes and

protocols for established experimental models used to characterize Avitriptan-induced

vasoconstriction.

Data Presentation
The following tables summarize the quantitative data on the vasoconstrictor effects of

Avitriptan in key preclinical models.

Table 1: In Vivo Vasoconstrictor Potency of Avitriptan in Anesthetized Pigs
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Drug Parameter Value Units

Avitriptan

ED50 (carotid

arteriovenous

anastomotic blood

flow)

76 ± 23 μg·kg⁻¹

132 ± 40 nmol·kg⁻¹

Sumatriptan

(comparator)

ED50 (carotid

arteriovenous

anastomotic blood

flow)

63 ± 17 μg·kg⁻¹

158 ± 43 nmol·kg⁻¹

Table 2: Ex Vivo Vasoconstrictor Potency and Efficacy of Avitriptan in Human Isolated

Coronary Artery

Drug Parameter Value Units

Avitriptan pD2 7.39 ± 0.09 -

Emax (% of 100 mM

K⁺ contraction)
13.0 ± 4.5 %

Sumatriptan

(comparator)
pD2 6.33 ± 0.09 -

Emax (% of 100 mM

K⁺ contraction)
15.5 ± 2.3 %

Signaling Pathway
Avitriptan mediates its vasoconstrictor effects primarily through the activation of 5-HT1B and

5-HT1D receptors, which are G-protein coupled receptors (GPCRs) linked to the Gi/o signaling

pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b195663?utm_src=pdf-body
https://www.benchchem.com/product/b195663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytosol

Avitriptan

5-HT1B/1D Receptor

Binds to

Gi/o Protein

Activates

Ca²⁺ Channel

Opens

Adenylyl Cyclase

Inhibits

Phospholipase C (PLC)

Activates

RhoA

Activates

cAMP

 

IP₃

Generates

DAG

Generates

[Ca²⁺]i

↑ Influx

ATP

Converts

Protein Kinase A (PKA)

Activates

Modulates

PIP₂

  

↑ Release from SR

Myosin Light Chain (MLC)

Activates MLCK leading to

ROCK

Activates

Myosin Light Chain
Phosphatase (MLCP)

Inhibits

Phosphorylated MLC

Dephosphorylates Phosphorylation

Vasoconstriction

Induces

Click to download full resolution via product page

Caption: Avitriptan Signaling Pathway.
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Experimental Protocols
In Vivo Model: Anesthetized Pig Carotid Artery Blood
Flow
This model is predictive of the therapeutic potential of anti-migraine drugs by measuring their

effect on carotid arteriovenous anastomotic blood flow.
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Baseline Hemodynamic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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